Cas no 69686-63-1 (Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate)
69686-63-1 structure
Product Name:Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
CAS No:69686-63-1
MF:C15H30O3
MW:258.396905422211
CID:391502
PubChem ID:71374378
Update Time:2025-04-19
Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate
- acetic acid,2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol
- DTXSID00797165
- 69686-63-1
- Acetic acid--2-(2,3-dimethylbutan-2-yl)-4-methylcyclohexan-1-ol (1/1)
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- Inchi: 1S/C13H26O.C2H4O2/c1-9(2)13(4,5)11-8-10(3)6-7-12(11)14;1-2(3)4/h9-12,14H,6-8H2,1-5H3;1H3,(H,3,4)
- InChI Key: NKZLSWIOXDLJLI-UHFFFAOYSA-N
- SMILES: OC1CCC(C)CC1C(C)(C)C(C)C.OC(C)=O
Computed Properties
- Exact Mass: 258.2196
- Monoisotopic Mass: 258.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Cyclohexanol, 4-methyl-2-(1,1,2-trimethylpropyl)-, acetate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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